(5-Iodo-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid

• Molecular Formula: C10H6INO4
• Molecular Weight: 331.06 g/mol
• IUPAC Name: 2-(5-iodo-1,3-dioxoisoindol-2-yl)acetic acid
• InChI: InChI=1S/C10H6INO4/c11-5-1-2-6-7(3-5)10(16)12(9(6)15)4-8(13)14/h1-3H,4H2,(H,13,14)
• InChI Key: LHWCAYKZNZRBJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1I)C(=O)N(C2=O)CC(=O)O

Description

(5-Iodo-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-acetic acid is a useful research compound. Its molecular formula is C10H6INO4 and its molecular weight is 331.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Iodo-phthalic acid, 10 g, was mixed intimately with 2.63 g of glycine and the mixture was heated to 200° C. for 10 min. After cooling, the solid reaction mixture was extracted with ethyl acetate to give, after concentration, 6.40 g of tan solid: MS-(−)-ion, Proton NMR (200 MHz, methanol-d-4): δ 8.26-8.18 (m, 2H), 7.68-7.61 (m, 1H), 4.39 (s, 1H).